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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol

CAS No.: 13997-74-5

Cat. No.: B1295730 Get Quote

Executive Safety Directive
Do not dispose of 2-Allyl-4-bromophenol in general organic waste or down the drain.

This compound (CAS: 13997-74-5) represents a dual-hazard class: it is a halogenated phenolic

compound. Its disposal requires strict segregation into the Halogenated Organic Waste stream.

Failure to segregate halogenated waste from non-halogenated solvents can result in significant

regulatory fines and dangerous byproducts during downstream incineration.

Critical Chemical Profile
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Property Data Operational Implication

CAS Number 13997-74-5
Use for waste labeling and

inventory tracking.

Physical State Solid/Liquid (MP ~50°C)

May exist as a supercooled

liquid or melt in warm labs.

Handle as a liquid spill risk.

Flash Point ~119°C
Combustible but not highly

flammable.

Primary Hazards Corrosive/Irritant (Phenol)

H315, H319, H335: Requires

nitrile gloves and eye

protection.

Reactivity Allyl Group + Phenol
Incompatible with strong

oxidizers and radical initiators.

Hazard Mechanics & Segregation Logic
To ensure safety and compliance, you must understand the causality behind these disposal

protocols.

The Halogen Factor (Bromine)
The presence of the bromine atom at the 4-position fundamentally changes the disposal

pathway.

Mechanism: When halogenated compounds are incinerated with standard organic waste

(non-halogenated), they generate acidic gases (HBr) and can form toxic dioxins.

Protocol: You must use a dedicated Halogenated Waste container. Even small amounts

(ppm levels) can contaminate a non-halogenated drum, forcing the waste hauler to reclassify

the entire drum at a significantly higher cost.

The Allyl-Phenol Moiety
The allyl group (
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) provides a site for radical chemistry, while the phenolic hydroxyl (

) is acidic.

Mechanism: The allyl group is susceptible to polymerization if exposed to radical initiators

(e.g., peroxides, AIBN). The phenol group is incompatible with strong bases and acid

chlorides.

Protocol: Never mix this waste with oxidizing agents (e.g., Nitric Acid, Peroxides).[1] The

resulting reaction can be exothermic and gas-generating, leading to container rupture.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation & Preparation

Identify the Stream: Confirm the container is designated for Halogenated Organic Waste.

Check Phase State: If the reagent is solid (below 50°C), it can often be disposed of in a

"Solid Hazardous Waste" drum if your facility separates solids and liquids. If dissolved in

solvent, it goes to Liquid Halogenated Waste.

Quenching (Reaction Mixtures):

If the 2-Allyl-4-bromophenol is part of a reaction mixture containing unreacted oxidizers,

quench the oxidizers before adding to the waste drum.

Self-Validation: Test the pH and peroxide levels of the mixture using test strips before

disposal.

Phase 2: Packaging & Labeling
Container Selection: Use High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal

containers if the waste is acidic, as phenols can be corrosive to certain metals over time.

Labeling Requirements:

Chemical Name: Write "2-Allyl-4-bromophenol" clearly. Do not use abbreviations like

"ABP".
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Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 2-Allyl-4-
bromophenol 10%").

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Phase 3: Storage Pending Pickup
Cap Venting: Ensure caps are tight but check for pressure buildup if the waste contains other

volatile solvents.

Secondary Containment: Store the waste bottle in a polyethylene tray to capture drips,

preventing the phenol from damaging shelving or flooring.

Visualized Disposal Workflow
The following diagram illustrates the decision logic for disposing of 2-Allyl-4-bromophenol,
ensuring no cross-contamination of waste streams.
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Waste Generation:
2-Allyl-4-bromophenol

Is the waste Solid or Liquid?

Solid Reagent
(Pure/High Conc.)

Solid (<50°C)

Liquid / Solution

Liquid (>50°C) or Dissolved

DISPOSAL STREAM:
Solid Hazardous Waste

(Trace Halogens)

CRITICAL CHECK:
Are Oxidizers Present?

Identify Solvent Base

DISPOSAL STREAM:
Liquid Halogenated Waste

Contains Halogens
(Auto-select due to Bromine)

Labeling:
Full Chemical Name

+ 'Halogenated'

No Quench Oxidizers
(e.g., NaHSO3 wash)

Yes

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of 2-Allyl-4-bromophenol, prioritizing the

halogenated waste stream and oxidative stability.

Emergency Procedures: Spills
Because 2-Allyl-4-bromophenol melts near 50°C, a spill may involve semi-solid sludge or

liquid.

PPE: Don double nitrile gloves, safety goggles, and a lab coat. If heating was involved, use a

half-mask respirator with organic vapor cartridges.

Containment:

Solid Spill: Do not sweep aggressively (creates dust). Scoop gently into a wide-mouth jar.

Liquid Spill: Absorb with vermiculite or a commercial "Organic" spill kit. Do not use paper

towels as the primary absorbent for large phenolic spills due to flammability and rapid

permeation.

Decontamination: Scrub the surface with a soapy water solution or a specific phenol

decontaminant (e.g., PEG-400 based cleaners) to solubilize the residue.

Disposal of Debris: All contaminated absorbent materials must go into the Solid Hazardous

Waste bin, labeled as containing "2-Allyl-4-bromophenol debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nipissingu.ca [nipissingu.ca]

To cite this document: BenchChem. [2-Allyl-4-bromophenol: Laboratory Disposal & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295730#2-allyl-4-bromophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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